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Compound of Interest

Compound Name: 2-Chloro-5-hydrazinylpyridine

Cat. No.: B136667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. It is not a substitute for a comprehensive Safety Data Sheet (SDS) and

should be used in conjunction with one provided by the supplier. All laboratory work should be

conducted by qualified personnel using appropriate personal protective equipment and

engineering controls.

Introduction
2-Chloro-5-hydrazinylpyridine is a heterocyclic organic compound with the chemical formula

C₅H₆ClN₃. It serves as a key building block and intermediate in the synthesis of various

pharmaceutical compounds and other complex organic molecules. Its structure, incorporating a

chlorinated pyridine ring and a hydrazine functional group, suggests potential for biological

activity and chemical reactivity, necessitating careful handling and thorough understanding of

its safety profile. This guide provides a summary of available safety information, handling

precautions, and emergency procedures.

Physicochemical and Toxicological Data
Comprehensive toxicological data for 2-Chloro-5-hydrazinylpyridine is not readily available in

public literature. However, the presence of the hydrazine moiety suggests that the compound

should be handled as potentially toxic and carcinogenic, as many hydrazine derivatives exhibit
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these properties. The data presented below is based on available information and

computational predictions.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₅H₆ClN₃ PubChem

Molecular Weight 143.57 g/mol PubChem

Appearance Solid (form may vary) Sigma-Aldrich[1]

Melting Point 127 °C Sigma-Aldrich[1]

Boiling Point 307.2 ± 27.0 °C at 760 mmHg Sigma-Aldrich[1]

CAS Number 145934-89-0 PubChem[2]

Toxicological Properties
Specific quantitative toxicological data such as LD50 values for 2-Chloro-5-
hydrazinylpyridine are not available in the searched resources.[3] However, compounds

containing hydrazine are often associated with the following hazards:

Carcinogenicity: Many hydrazines are known or suspected carcinogens.

Hepatotoxicity: Liver damage is a common toxicological endpoint for hydrazine compounds.

Neurotoxicity: Some hydrazine derivatives can affect the central nervous system.

Skin and Eye Irritation: Direct contact may cause irritation or chemical burns.

Sensitization: May cause an allergic skin reaction.

Given the lack of specific data, it is prudent to handle this compound with a high degree of

caution, assuming it to be hazardous.

Hazard Identification and GHS Classification
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A complete, official GHS classification for 2-Chloro-5-hydrazinylpyridine is not consistently

available. Based on the hazards associated with related compounds, a precautionary

classification should be assumed:

Acute Toxicity (Oral, Dermal, Inhalation): Category 3 or 4 (Warning or Danger)

Skin Corrosion/Irritation: Category 2 (Warning)

Serious Eye Damage/Eye Irritation: Category 2A (Warning)

Carcinogenicity: Category 1B or 2 (Danger or Warning)

Specific Target Organ Toxicity (Repeated Exposure): Category 1 or 2 (Danger or Warning)

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Nitrile or other chemically resistant gloves. Double gloving is

recommended.

Body Protection: A flame-retardant laboratory coat. For larger quantities, a chemical-resistant

apron or suit may be necessary.

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of inhalation, a respirator with an appropriate cartridge for organic vapors and

particulates should be worn.

Engineering Controls
All work with 2-Chloro-5-hydrazinylpyridine, including weighing and solution preparation,

must be performed in a properly functioning chemical fume hood.

Safety showers and eyewash stations must be readily accessible.
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Storage
Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents. The need for cold-

chain transportation has been noted by some suppliers.

Spills and Disposal
Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an

inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a sealed

container for hazardous waste disposal. Do not allow the material to enter drains or

waterways.

Disposal: Dispose of waste in accordance with all local, state, and federal regulations. This

compound should be treated as hazardous waste.

Emergency Procedures
First Aid Measures

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Visualized Workflows and Relationships
Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of 2-Chloro-5-
hydrazinylpyridine from procurement to disposal.

Figure 1: Safe Handling Workflow for 2-Chloro-5-hydrazinylpyridine
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Click to download full resolution via product page

Caption: Safe Handling Workflow for 2-Chloro-5-hydrazinylpyridine

Emergency Response Logic
This diagram outlines the decision-making process in the event of an exposure or spill.
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Figure 2: Emergency Response Logic

Emergency Event
(Spill or Exposure)

Assess Scene for Safety

Evacuate Immediate Area

Scene Unsafe

Personnel Exposure?

Scene Safe

Report Incident to Safety Officer

Administer First Aid
(See Section 5.1)

Yes

Is Spill Contained?

No

Seek Immediate Medical Attention

Contain Spill with Inert Material

No

Clean Up Spill Following Protocol

Yes

Decontaminate and Restock

Click to download full resolution via product page

Caption: Emergency Response Logic for Incidents
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Conclusion
While 2-Chloro-5-hydrazinylpyridine is a valuable reagent in synthetic chemistry, the limited

availability of comprehensive safety data necessitates a highly cautious approach to its

handling. Researchers, scientists, and drug development professionals must operate under the

assumption that this compound is hazardous, employing stringent safety protocols, appropriate

personal protective equipment, and robust engineering controls. Adherence to the guidelines

outlined in this document will help to mitigate risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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